Cas no 2229258-92-6 (3-({bicyclo2.2.1hept-5-en-2-yl}methyl)azetidine)

• Product Name: 3-({bicyclo2.2.1hept-5-en-2-yl}methyl)azetidine
• CAS No: 2229258-92-6
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6500065
• PubChem ID: 165701921
• Update Time: 2025-10-29

3-({bicyclo2.2.1hept-5-en-2-yl}methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo2.2.1hept-5-en-2-yl}methyl)azetidine
• 2229258-92-6
• 3-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)azetidine
• EN300-1819715

• Inchi： 1S/C11H17N/c1-2-10-3-8(1)4-11(10)5-9-6-12-7-9/h1-2,8-12H,3-7H2
• InChI Key： FKUUJCCLCBJZOP-UHFFFAOYSA-N
• SMILES： N1CC(C1)CC1CC2C=CC1C2

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 3-({bicyclo2.2.1hept-5-en-2-yl}methyl)azetidine

Exploring the Unique Properties and Applications of 3-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)azetidine (CAS No. 2229258-92-6)

In the ever-evolving landscape of organic chemistry, 3-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)azetidine (CAS No. 2229258-92-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic derivative, characterized by its azetidine ring and norbornene-like framework, offers a versatile platform for synthetic modifications and functionalization. Researchers and industries alike are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, driven by its balanced reactivity and stability.

The bicyclo[2.2.1]hept-5-ene moiety in this compound provides a rigid, three-dimensional scaffold, which is highly sought after in drug discovery for its ability to modulate molecular interactions. Meanwhile, the azetidine ring—a four-membered nitrogen heterocycle—introduces steric constraints and electronic effects that can enhance binding affinity and metabolic stability. Such attributes make CAS No. 2229258-92-6 a compelling candidate for the design of novel bioactive molecules, particularly in the context of small-molecule therapeutics and catalysis.

Recent trends in chemical research highlight a growing demand for sustainable synthesis and green chemistry approaches. In this regard, 3-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)azetidine has been investigated for its compatibility with eco-friendly reaction conditions, such as photocatalysis and flow chemistry. These methods align with global efforts to reduce waste and energy consumption, making the compound a topic of interest in academic and industrial forums alike.

From a commercial perspective, the compound’s potential extends to high-performance materials, where its bicyclic structure could contribute to the development of polymers with tailored mechanical and thermal properties. Questions frequently searched by users, such as "How is 3-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)azetidine synthesized?" or "What are the industrial uses of CAS 2229258-92-6?," reflect the curiosity surrounding its practical applications. Addressing these queries, recent studies have demonstrated scalable synthetic routes and explored its role in cross-coupling reactions and ligand design.

In summary, 3-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)azetidine (CAS No. 2229258-92-6) represents a fascinating intersection of structural complexity and functional versatility. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to unlock new possibilities in molecular design and innovation.